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Compound of Interest

Compound Name: Ericamycin

Cat. No.: B082743 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of Ericamycin, a notable antibiotic. The intended audience for this document

includes researchers, scientists, and professionals in the field of drug development.

Quantitative Data Summary
The following table summarizes the key quantitative data for Ericamycin.
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Property Value Source

Molecular Formula C₂₈H₂₁NO₈ PubChem

Molecular Weight 499.5 g/mol PubChem

Monoisotopic Mass 499.12671663 Da PubChem

XLogP3-AA 3.8 PubChem

Hydrogen Bond Donor Count 5 PubChem

Hydrogen Bond Acceptor

Count
9 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 499.12671663 Da PubChem

Topological Polar Surface Area 153 Å² PubChem

Heavy Atom Count 37 PubChem

Formal Charge 0 PubChem

Complexity 1030 PubChem

Isotope Atom Count 0 PubChem

Defined Atom Stereocenter

Count
2 PubChem

Undefined Atom Stereocenter

Count
0 PubChem

Defined Bond Stereocenter

Count
0 PubChem

Undefined Bond Stereocenter

Count
0 PubChem

Covalently-Bonded Unit Count 1 PubChem

Compound Is Canonicalized Yes PubChem
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Chemical Structure
The chemical structure of Ericamycin is complex, featuring a hexacyclic system. Its formal

name is (12S,13S)-3,12,19,26-tetrahydroxy-13-methoxy-7,20-dimethyl-6-

azahexacyclo[12.12.0.0²,¹¹.0⁴,⁹.0¹⁶,²⁵.0¹⁸,²³]hexacosa-1(26),2(11),3,7,9,14,16(25),18(23),19,21-

decaene-5,17,24-trione.

The structure can also be represented by the following SMILES string:

CC1=C(C2=C(C=C1)C(=O)C3=C(C2=O)C=C4--INVALID-LINK--

C(=C6C(=C5)C=C(NC6=O)C)O)O)OC)O

Experimental Protocols: Structure Elucidation
The structural elucidation of a complex natural product like Ericamycin typically involves a

combination of spectroscopic and spectrometric techniques. While the specific experimental

details for the initial discovery of Ericamycin are not readily available, the following represents

a standard and detailed methodology that would be employed in such a study.

3.1. Isolation and Purification The producing microorganism, such as a species from the genus

Streptomyces, would be cultured in a suitable fermentation broth. The broth would then be

extracted with an organic solvent (e.g., ethyl acetate) to isolate the crude secondary

metabolites. The crude extract would be subjected to various chromatographic techniques,

such as column chromatography over silica gel or Sephadex, followed by high-performance

liquid chromatography (HPLC) to yield the pure compound.

3.2. Mass Spectrometry (MS) High-resolution mass spectrometry (HRMS), often using

techniques like electrospray ionization (ESI), would be employed to determine the elemental

composition of the molecule. This provides the molecular formula (C₂₈H₂₁NO₈) and the exact

mass. Tandem mass spectrometry (MS/MS) experiments would be conducted to fragment the

molecule and provide initial structural clues based on the fragmentation pattern.

3.3. Nuclear Magnetic Resonance (NMR) Spectroscopy A suite of NMR experiments would be

crucial for elucidating the complex structure of Ericamycin.

¹H NMR: To identify the number and types of protons in the molecule, their chemical

environments, and their coupling patterns (spin-spin splitting).
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¹³C NMR: To determine the number and types of carbon atoms (e.g., methyl, methylene,

methine, quaternary, carbonyl).

2D NMR Experiments:

COSY (Correlation Spectroscopy): To establish proton-proton correlations, identifying

adjacent protons in the carbon skeleton.

HSQC (Heteronuclear Single Quantum Coherence): To determine direct one-bond

correlations between protons and the carbons they are attached to.

HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond)

correlations between protons and carbons, which is critical for connecting different

fragments of the molecule.

NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of

protons, which helps in establishing the stereochemistry of the molecule.

3.4. Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy

IR Spectroscopy: To identify the presence of key functional groups, such as hydroxyl (-OH),

amine (-NH), and carbonyl (C=O) groups.

UV-Vis Spectroscopy: To identify the presence of chromophores, which are parts of the

molecule that absorb light in the UV-visible range. This is particularly useful for identifying

conjugated systems within the molecule.

By combining the data from all these analytical techniques, the complete chemical structure,

including its stereochemistry, can be determined.

Experimental Workflow: Antimicrobial Activity
Assay
As information on specific signaling pathways involving Ericamycin is not currently available, a

diagram illustrating a standard experimental workflow for determining its antimicrobial activity is

provided below. This workflow outlines the broth microdilution method, a common technique to

determine the Minimum Inhibitory Concentration (MIC) of an antibiotic.
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Ericamycin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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